Cas no 944158-83-2 (2,4(1H,3H)-Pyrimidinedione, 3-benzoyl-1-[(3aS,4S,6aR)-5-fluoro-3a,6a-dihydro-2,2-dimethyl-6-[(phenylmethoxy)methyl]-4H-cyclopenta-1,3-dioxol-4-yl]-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 3-benzoyl-1-[(3aS,4S,6aR)-5-fluoro-3a,6a-dihydro-2,2-dimethyl-6-[(phenylmethoxy)methyl]-4H-cyclopenta-1,3-dioxol-4-yl]-
• CAS No: 944158-83-2
• MF: C₂₇H₂₅FN₂O₆
• MW: 492.495610952377
• CID: 6635615
• Update Time: 2024-01-04

2,4(1H,3H)-Pyrimidinedione, 3-benzoyl-1-[(3aS,4S,6aR)-5-fluoro-3a,6a-dihydro-2,2-dimethyl-6-[(phenylmethoxy)methyl]-4H-cyclopenta-1,3-dioxol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 3-benzoyl-1-[(3aS,4S,6aR)-5-fluoro-3a,6a-dihydro-2,2-dimethyl-6-[(phenylmethoxy)methyl]-4H-cyclopenta-1,3-dioxol-4-yl]-

• Inchi： 1S/C27H25FN2O6/c1-27(2)35-23-19(16-34-15-17-9-5-3-6-10-17)21(28)22(24(23)36-27)29-14-13-20(31)30(26(29)33)25(32)18-11-7-4-8-12-18/h3-14,22-24H,15-16H2,1-2H3/t22-,23-,24+/m1/s1
• InChI Key： DHATULBWRATMSG-SMIHKQSGSA-N
• SMILES： C1(=O)N([C@H]2[C@@]3([H])[C@@]([H])(C(COCC4=CC=CC=C4)=C2F)OC(C)(C)O3)C=CC(=O)N1C(=O)C1=CC=CC=C1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 603.5±65.0 °C(Predicted)
• pka: -3.34±0.20(Predicted)